7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile
Overview
Description
7-Fluoro-2,3-dihydro-1H-indene-1-carbonitrile (FDIC) is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. It is a compound made up of nitrogen, hydrogen, and carbon atoms, and is used in the synthesis of organic molecules and in research studies to investigate the properties of various compounds. FDIC has a number of advantages for its use in laboratory experiments, including its high solubility in a variety of organic solvents, its low toxicity, and its relatively low cost. In addition, FDIC has been the subject of a number of studies that have investigated its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile is not yet fully understood. However, it is believed that this compound acts as a Lewis acid, which is capable of forming a coordinate covalent bond with electron-rich species. This bond is believed to be responsible for the reactivity of this compound and its ability to form complexes with other molecules. In addition, this compound is believed to be capable of forming hydrogen bonds with other molecules, which may contribute to its reactivity and solubility.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may be able to interact with enzymes and other proteins, which could lead to changes in their activity. In addition, this compound has been studied in the context of drug delivery systems, as it has been shown to be able to transport drugs to specific sites in the body.
Advantages and Limitations for Lab Experiments
7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile has a number of advantages for its use in laboratory experiments. It has a high solubility in a variety of organic solvents, which makes it easy to use in a variety of reactions. In addition, this compound is relatively non-toxic and has a low cost, which makes it an attractive option for laboratory experiments. However, this compound also has some limitations. For example, it is not as reactive as some other compounds and can be difficult to work with in some reactions.
Future Directions
The potential future directions for 7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile research are numerous. One potential area of research is to investigate the biochemical and physiological effects of this compound in greater detail. Another potential area of research is to investigate the mechanism of action of this compound in greater detail, in order to better understand how it interacts with other molecules. Additionally, further research could be done to investigate the potential applications of this compound in drug delivery systems. Finally, further research could be done to investigate the potential applications of this compound in the synthesis of pharmaceuticals.
Synthesis Methods
7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile can be synthesized using a variety of methods, including the Knoevenagel condensation, the Vilsmeier-Haack reaction, and the Ugi reaction. The most common method is the Knoevenagel condensation, which involves the reaction between an aldehyde or ketone and an amine in the presence of an acid catalyst. This method is often used to synthesize this compound from the starting materials of an aromatic aldehyde, an aromatic amine, and a carboxylic acid. The Vilsmeier-Haack reaction is another method for synthesizing this compound, which involves the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst and a phosphorus halide. Lastly, the Ugi reaction is a multicomponent reaction that involves the reaction of an aldehyde, an amine, and an isocyanide in the presence of an acid catalyst.
Scientific Research Applications
7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile has a wide range of applications in scientific research. It has been used in the synthesis of organic molecules, such as polycyclic aromatic hydrocarbons and heterocyclic compounds. In addition, this compound has been used in the study of the properties of various compounds, including their solubility, stability, and reactivity. It has also been used in the synthesis of pharmaceuticals, such as antibiotics and anticancer drugs. Furthermore, this compound has been studied in the context of drug delivery systems, as it can be used to deliver drugs to specific sites in the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a carbon-carbon double bond, introduction of a cyano group, and introduction of a fluorine atom.", "Starting Materials": [ "2,3-dihydro-1H-indene", "sodium cyanide", "fluorine gas", "catalyst (e.g. palladium on carbon)", "solvent (e.g. ethanol)" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene is reacted with a catalyst (e.g. palladium on carbon) and hydrogen gas to form 1H-indene.", "Step 2: 1H-indene is reacted with sodium cyanide in the presence of a solvent (e.g. ethanol) to form 1-cyano-1H-indene.", "Step 3: 1-cyano-1H-indene is reacted with fluorine gas in the presence of a catalyst (e.g. palladium on carbon) to form 7-fluoro-1-cyano-1H-indene.", "Step 4: 7-fluoro-1-cyano-1H-indene is hydrogenated in the presence of a catalyst (e.g. palladium on carbon) and hydrogen gas to form 7-fluoro-2,3-dihydro-1H-indene-1-carbonitrile." ] } | |
CAS RN |
1429238-87-8 |
Molecular Formula |
C10H8FN |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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